Cas no 2316839-70-8 (JWH 018 benzimidazole analog)

• Product Name: JWH 018 benzimidazole analog
• CAS No: 2316839-70-8
• MF: C₂₃H₂₂N₂O
• MW: 342.4336
• CID: 4730901
• Update Time: 2025-05-23

JWH 018 benzimidazole analog Chemical and Physical Properties

Names and Identifiers

• 2FNW3VE8P9
• JWH 018 benzimidazole analog
• naphthalen-1-yl(1-pentyl-1H-benzo[d]imidazol-2-yl)methanone
• Naphthalen-1-yl(1-pentyl-1H-benzo(d)imidazol-2-yl)methanone
• NS00017754
• 1-Naphthyl-(1-pentylbenzimidazol-2-yl)methanone
• Q21098951
• 2-(Naphthalene-1-carbonyl)-1-pentyl-1H-1,3-benzodiazole
• Methanone, 1-naphthalenyl(1-pentyl-1H-benzimidazol-2-yl)-
• (naphthalen-1-yl)(1-pentyl-1h-benzimidazol-2-yl)methanone

• Inchi： 1S/C23H22N2O/c1-2-3-8-16-25-21-15-7-6-14-20(21)24-23(25)22(26)19-13-9-11-17-10-4-5-12-18(17)19/h4-7,9-15H,2-3,8,16H2,1H3
• InChI Key： ZJWSSWFQIOEVCU-UHFFFAOYSA-N
• SMILES： O=C(C1=C([H])C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C12)C1=NC2=C([H])C([H])=C([H])C([H])=C2N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 479
• Topological Polar Surface Area: 34.9

Additional information on JWH 018 benzimidazole analog

JWH 018 Benzimidazole Analog: A Comprehensive Overview

The JWH 018 benzimidazole analog (CAS No. 2316839-70-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This analog, which belongs to the benzimidazole class of heterocyclic compounds, has garnered attention due to its unique structural properties and potential applications in drug discovery and development. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers exploring novel therapeutic agents.

Benzimidazoles are a class of compounds characterized by a bicyclic structure consisting of a benzene ring fused to an imidazole ring. The JWH 018 analog exemplifies this structure, with modifications that enhance its bioactivity and selectivity. These modifications are critical in determining the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Understanding these properties is essential for evaluating the compound's potential as a drug candidate.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity and binding affinity of the JWH 018 benzimidazole analog with high precision. Molecular docking studies have revealed that this compound exhibits strong interactions with key proteins involved in various biological pathways. For instance, its ability to bind to G-protein coupled receptors (GPCRs) has been extensively studied, suggesting its potential role in modulating neurotransmitter systems.

The synthesis of the JWH 018 analog involves a multi-step process that requires meticulous control over reaction conditions to ensure high yields and purity. Researchers have optimized synthetic routes by employing catalytic cross-coupling reactions and other advanced techniques. These improvements have not only enhanced the efficiency of synthesis but also reduced the environmental impact associated with traditional methods.

In terms of therapeutic applications, the JWH 018 benzimidazole analog has shown promise in several areas. Preclinical studies indicate that it may possess anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to inhibit certain enzymes involved in cancer progression has sparked interest in oncology research.

Despite its potential benefits, the JWH 018 analog is not without challenges. Issues such as off-target effects and toxicity must be carefully evaluated before it can be considered for clinical trials. Researchers are actively working on addressing these concerns by modifying the compound's structure to improve its safety profile while maintaining its efficacy.

The cas no2316839-70-8 identifier is a crucial reference for researchers seeking information about this compound. It provides a standardized way to identify and catalog the JWH 018 benzimidazole analog, ensuring consistency across scientific literature and regulatory documentation. This identifier is particularly useful for researchers collaborating across different institutions or countries, as it eliminates ambiguity related to compound naming.

In conclusion, the JWH 018 benzimidazole analog represents a significant advancement in the field of heterocyclic chemistry. Its unique properties, combined with recent research findings, position it as a promising candidate for future drug development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing medical science.